Cas no 1204756-66-0 (rac-(3R,4R)-1-tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-1-tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1204756-66-0
• MF: C₁₄H₁₉FN₂O₂
• MW: 266.311267137527
• CID: 5908799
• PubChem ID: 57770306
• Update Time: 2025-05-26

rac-(3R,4R)-1-tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6490498
• 1204756-66-0
• rac-(3R,4R)-1-tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid
• SCHEMBL13473872

• Inchi： 1S/C14H19FN2O2/c1-14(2,3)17-7-10(11(8-17)13(18)19)12-5-4-9(15)6-16-12/h4-6,10-11H,7-8H2,1-3H3,(H,18,19)/t10-,11-/m0/s1
• InChI Key： CIPPGAWVTNIDQQ-QWRGUYRKSA-N
• SMILES： FC1=CN=C(C=C1)[C@H]1CN(C(C)(C)C)C[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 266.14305602g/mol
• Monoisotopic Mass: 266.14305602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on rac-(3R,4R)-1-tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid

Introduction to rac-(3R,4R)-1-tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 1204756-66-0)

rac-(3R,4R)-1-tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 1204756-66-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a 5-fluoropyridine moiety, and a pyrrolidine ring. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The tert-butyl group in the compound provides steric hindrance and enhances the stability of the molecule. The 5-fluoropyridine moiety introduces a fluorine atom, which can influence the compound's biological activity by altering its electronic properties and lipophilicity. The pyrrolidine ring, a five-membered cyclic amine, is a common scaffold in many biologically active molecules due to its conformational flexibility and ability to form hydrogen bonds.

Recent studies have highlighted the potential of rac-(3R,4R)-1-tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent activity against certain neurotoxic agents, suggesting its potential as a neuroprotective agent.

In addition to its neuroprotective properties, rac-(3R,4R)-1-tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid has been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can inhibit key inflammatory pathways, including the production of pro-inflammatory cytokines and the activation of nuclear factor-kappa B (NF-κB). These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of rac-(3R,4R)-1-tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid have also been studied extensively. Its high lipophilicity allows for good absorption and distribution within the body, while its stability ensures that it remains active for an extended period. However, like many small molecules, it faces challenges related to metabolism and excretion. Researchers are actively exploring strategies to optimize these properties to enhance its therapeutic efficacy and reduce potential side effects.

Another area of interest is the synthesis and purification of rac-(3R,4R)-1-tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid. The chiral nature of the compound necessitates careful control during synthesis to ensure the desired stereochemistry is achieved. Various synthetic routes have been developed, including asymmetric synthesis methods that utilize chiral catalysts or auxiliaries to achieve high enantioselectivity. These methods are crucial for producing pharmaceutical-grade compounds with consistent quality and purity.

The safety profile of rac-(3R,4R)-1-tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid has been evaluated in preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive safety evaluations are essential before advancing to clinical trials.

Clinical trials are currently underway to further investigate the therapeutic potential of rac-(3R,4R)-1-tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid in human subjects. These trials aim to evaluate its efficacy and safety in treating various conditions, including neurodegenerative diseases and inflammatory disorders. Early results from phase I trials have been promising, with the compound demonstrating favorable pharmacokinetic profiles and acceptable safety profiles.

In conclusion, rac-(3R,4R)-1-tert-butyl-4-(5-fluoropyridin-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 1204756-66-0) is a promising compound with diverse therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its potential benefits and optimize its properties for clinical use.